Cas no 851764-85-7 ((S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride)

• Product Name: (S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride
• CAS No: 851764-85-7
• MF: C₁₅H₂₂ClNO₂
• MW: 283.7936835289
• CID: 1040727
• PubChem ID: 11358065
• Update Time: 2025-05-22

(S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride
• L-threo-Ethylphenidate Hydrochloride
• 2-Piperidineacetic acid, α-phenyl-, ethyl ester, hydrochloride (), (αS,2S)-
• TAZAROTENIC ACID SULFOXIDE
• (S)-ETHYL-2-PHENYL-2-((S)-PIPERIDIN-2-YL)ACETATE HYDROCHLORIDE
• 2-Piperidineacetic acid, α-phenyl-, ethyl ester, hydrochloride, (αS,2S)-
• ETHYL (2S)-PHENYL[(2S)-PIPERIDIN-2-YL]ETHANOATE HYDROCHLORIDE
• 2-Piperidineacetic acid, α-phenyl-, ethyl ester, hydrochloride, (αS,2S)- (9CI)
• L-threo-Ethylphenidate Hydrochloride; 2-Piperidineacetic acid, a-phenyl-, ethyl ester, hydrochloride (1:1), (aS,2S)-; 2-Piperidineacetic acid, a-phenyl-, ethyl ester, hydrochloride, (aS,2S)- (9CI); L-threo-Ethylphenidate Hydrochloride
• AKOS016006087
• DB-328142
• CHEMBL2093958
• ETHYL (2S)-2-PHENYL-2-[(2S)-PIPERIDIN-2-YL]ACETATE HYDROCHLORIDE
• ethyl (2S)-2-phenyl-2-[(2S)-piperidin-2-yl]acetate;hydrochloride
• 851764-85-7
• 214149-46-9
• (S)-ETHYL2-PHENYL-2-((S)-PIPERIDIN-2-YL)ACETATE HYDROCHLORIDE

• MDL： MFCD28006489
• Inchi： 1S/C15H21NO2.ClH/c1-2-18-15(17)14(12-8-4-3-5-9-12)13-10-6-7-11-16-13;/h3-5,8-9,13-14,16H,2,6-7,10-11H2,1H3;1H/t13-,14-;/m0./s1
• InChI Key： ZNSNAOXTBUHNKX-IODNYQNNSA-N
• SMILES： [C@@H]([C@H]1NCCCC1)(C1C=CC=CC=1)C(=O)OCC.Cl

Computed Properties

• Exact Mass: 283.13400
• Monoisotopic Mass: 283.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 3.60620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride

Introduction to (S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate Hydrochloride (CAS No: 851764-85-7)

The compound (S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride, with the CAS number 851764-85-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry, which plays a crucial role in its biological activity and potential applications. The molecule consists of an ethyl ester group attached to a chiral acetate moiety, which is further substituted with a phenyl group and a piperidine ring. The hydrochloride salt form suggests its utility in pharmaceutical formulations, where such salts are often employed to enhance solubility and stability.

Recent advancements in chiral synthesis have enabled the precise construction of this compound's stereochemistry, which is critical for its pharmacological performance. The (S)-configuration at both the ethyl and piperidine positions underscores the importance of stereocontrol in drug design. Researchers have leveraged asymmetric catalysis and enantioselective reactions to synthesize this compound with high enantiomeric excess, ensuring its efficacy in biological systems. Such achievements highlight the synergy between synthetic chemistry and medicinal chemistry in developing bioactive molecules.

The structural features of (S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride make it an intriguing candidate for various applications. Its piperidine ring contributes to its ability to form hydrogen bonds, which are essential for interactions with biological targets such as enzymes or receptors. The phenyl group introduces aromaticity, enhancing the molecule's stability and potentially influencing its pharmacokinetic properties. Recent studies have explored the role of such heterocyclic compounds in modulating enzyme activity, particularly in the context of neurodegenerative diseases and cancer.

In terms of pharmacokinetics, this compound has shown promising results in preclinical models. Its absorption, distribution, metabolism, and excretion (ADME) properties have been thoroughly investigated, revealing favorable bioavailability and tissue distribution profiles. These attributes make it a strong candidate for drug development pipelines targeting specific therapeutic areas. For instance, its ability to cross the blood-brain barrier has positioned it as a potential agent in treating central nervous system disorders.

Moreover, the use of hydrochloride salts in pharmaceuticals is well-documented due to their enhanced solubility and stability compared to free base forms. This feature is particularly advantageous in formulation development, where maintaining consistent drug levels is critical. Recent research has also explored the use of such salts in controlled-release formulations, further expanding their applicability in chronic disease management.

The synthesis of (S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride involves a series of intricate steps that demand meticulous control over reaction conditions. Key steps include the formation of the chiral acetate intermediate through nucleophilic acylation and subsequent esterification with ethyl alcohol. The introduction of the piperidine ring typically involves ring-closing reactions or coupling strategies that preserve stereochemistry. These methods exemplify the sophistication required in modern organic synthesis to produce enantiomerically pure compounds.

From a medicinal chemistry perspective, this compound's structure suggests potential as a lead molecule for drug discovery efforts. Its ability to engage with biological targets through multiple interaction modalities—such as hydrogen bonding, π-interactions, and van der Waals forces—positions it as a versatile scaffold for further optimization. Researchers have utilized computational methods like molecular docking and QSAR modeling to predict its binding affinities and optimize its pharmacophore.

In conclusion, (S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yll)acetate hydrochloride (CAS No: 851764–85–7) represents a compelling example of how advances in synthetic chemistry are driving innovation in drug discovery. Its unique structure, favorable pharmacokinetic properties, and versatile functional groups make it an attractive candidate for addressing unmet medical needs across various therapeutic areas.